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Compound of Interest

Compound Name: 2-Aminopropanenitrile

Cat. No.: B1206528

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-aminopropanenitrile
(CAS 2134-48-7), a key intermediate in the synthesis of various organic molecules. Given the
limited specific toxicological data for this compound, this guide also draws upon information
from structurally similar aminonitriles and general principles of handling toxic and reactive
chemicals.

Chemical and Physical Properties

2-Aminopropanenitrile is a colorless liquid that is soluble in water.[1] It is a versatile building
block in synthetic organic chemistry due to the presence of both an amino and a nitrile
functional group.[2]
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Property Value Source
CAS Number 2134-48-7 [3][4]
Molecular Formula CsHeNz2 [5]
Molecular Weight 70.09 g/mol [2]
Appearance Colorless liquid [1]
Boiling Point 150?(: A [6]
(estimated)

Density 0.928 g/cm? (estimated) [6]
Flash Point 44.5°C (estimated) [6]
Solubility Soluble in water [1]

Hazard Identification and Classification

2-Aminopropanenitrile and its analogs are classified as hazardous substances. The primary

hazards are associated with their toxicity upon ingestion, inhalation, or skin contact, and their

potential to cause serious eye and skin irritation.[5][7][8] As an aminonitrile, there is a potential

for the release of cyanide, which is highly toxic.[9]

GHS Hazard Statements for Structurally Similar Compounds:

H301: Toxic if swallowed[8]

e H311: Toxic in contact with skin[8]

e H315: Causes skin irritation[8]

e H317: May cause an allergic skin reaction[8]

e H318: Causes serious eye damage|8]

e H331: Toxic if inhaled[8]

NFPA 704 Diamond (for a similar compound, 3-Aminopropionitrile):
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» Health (Blue): 3 (Can cause serious or permanent injury)

o Flammability (Red): 2 (Must be moderately heated or exposed to relatively high ambient
temperature before ignition can occur)

« Instability (Yellow): 1 (Normally stable, but can become unstable at elevated temperatures
and pressures)

e Special (White): None

Personal Protective Equipment (PPE)

Due to the hazardous nature of 2-aminopropanenitrile, appropriate personal protective
equipment must be worn at all times when handling this chemical.[10]

PPE Category Specification

Eye/Face Protection Chemical safety goggles and a face shield.[10]

Chemical-resistant gloves (e.qg., nitrile,
Skin Protection neoprene), a flame-retardant lab coat, and
closed-toe shoes.[11][12]

A NIOSH-approved respirator with an

appropriate cartridge for organic vapors and
Respiratory Protection particulates should be used, especially when

working outside of a fume hood or with heated

material.[10]

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure to 2-
aminopropanenitrile. Given the potential for cyanide-like effects, prompt medical attention is
essential.[1][7]
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Exposure Route First Aid Procedure

Move the individual to fresh air immediately. If
breathing is difficult or has stopped, provide
) artificial respiration (do not use mouth-to-mouth
Inhalation N - .
resuscitation). Administer 100% oxygen if

available. Seek immediate medical attention.[1]

[7]

Immediately remove all contaminated clothing.
_ Wash the affected area with copious amounts of
Skin Contact )
soap and water for at least 15-20 minutes. Seek

immediate medical attention.[7]

Immediately flush the eyes with plenty of water
for at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[1]

Do NOT induce vomiting. If the person is
) conscious, rinse their mouth with water. Never
Ingestion i ) )
give anything by mouth to an unconscious

person. Seek immediate medical attention.[13]

Fire-Fighting Measures

2-Aminopropanenitrile is a combustible liquid. Fires involving this chemical should be handled
by trained professionals.
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Aspect

Procedure

Suitable Extinguishing Media

Use dry chemical powder, alcohol-resistant
foam, or carbon dioxide. A water spray can be

used to cool fire-exposed containers.

Unsuitable Extinguishing Media

Do not use a solid water stream as it may

scatter and spread the fire.

Specific Hazards

Combustion may produce toxic gases, including
carbon oxides, nitrogen oxides, and hydrogen

cyanide.

Protective Equipment

Firefighters should wear self-contained
breathing apparatus (SCBA) and full protective

gear.

Accidental Release Measures

Spills of 2-aminopropanenitrile must be handled immediately and with extreme caution to

prevent exposure and environmental contamination.

Spill Size

Procedure

Minor Spill

Evacuate the immediate area. Wear appropriate
PPE. Absorb the spill with an inert, non-
combustible material such as vermiculite, sand,
or earth.[14] Place the absorbed material into a
sealed, labeled container for hazardous waste
disposal. Ventilate the area and wash the spill

site after material pickup is complete.[15]

Major Spill

Evacuate the laboratory and surrounding areas.
Alert others and activate the emergency
response system. Do not attempt to clean up a
major spill without specialized training and

equipment.[16]
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Handling and Storage

Proper handling and storage procedures are essential to minimize the risks associated with 2-
aminopropanenitrile.

Handling:

All work with 2-aminopropanenitrile should be conducted in a well-ventilated chemical fume
hood.[17]

Avoid inhalation of vapors and contact with skin and eyes.[17]

Use appropriate, inspected PPE at all times.[17]

Do not eat, drink, or smoke in the laboratory.[17]

Wash hands thoroughly after handling.[17]

Storage:

Store in a tightly closed, properly labeled container.[10]

Keep in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[10]

Store separately from incompatible materials such as strong oxidizing agents, strong acids,
and strong bases.[10][18]

Avoid storing in direct sunlight.

Disposal Considerations

All waste containing 2-aminopropanenitrile must be treated as hazardous waste and
disposed of in accordance with local, state, and federal regulations.[19][20]

e Waste Collection: Collect all liquid and solid waste contaminated with 2-
aminopropanenitrile in designated, sealed, and clearly labeled hazardous waste
containers.[21]
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» Disposal Method: Dispose of hazardous waste through a licensed and certified hazardous
waste disposal company.[19] Do not dispose of down the drain or in regular trash.[21]

Experimental Protocols
General Laboratory Handling Protocol

This protocol outlines the general steps for safely handling 2-aminopropanenitrile in a
laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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